Cas no 1443348-37-5 (Benzenethiol, 3-[(dipropylamino)methyl]-)

• Product Name: Benzenethiol, 3-[(dipropylamino)methyl]-
• CAS No: 1443348-37-5
• MF: C₁₃H₂₁NS
• MW: 223.377542257309
• MDL: MFCD22373559
• CID: 5170404
• Update Time: 2026-03-04

Benzenethiol, 3-[(dipropylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-[(dipropylamino)methyl]-

• MDL： MFCD22373559
• Inchi： 1S/C13H21NS/c1-3-8-14(9-4-2)11-12-6-5-7-13(15)10-12/h5-7,10,15H,3-4,8-9,11H2,1-2H3
• InChI Key： HCIPABTVMONMSG-UHFFFAOYSA-N
• SMILES： C1(S)=CC=CC(CN(CCC)CCC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6

Additional information on Benzenethiol, 3-[(dipropylamino)methyl]-

Benzenethiol, 3-[(dipropylamino)methyl]

Benzenethiol, 3-[(dipropylamino)methyl], also known by its CAS number 1443348-37-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzenethiol, with a dipropylamino group attached to the methyl position at the third carbon of the benzene ring. The structure of this molecule combines the properties of thiophenol derivatives with those of tertiary amines, making it a versatile compound with potential applications in various areas.

The synthesis of Benzenethiol, 3-[(dipropylamino)methyl] typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate benzene derivative with a thiol group, followed by alkylation to introduce the dipropylamino methyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These methods are particularly important for scaling up production to meet industrial demands.

The physical and chemical properties of Benzenethiol, 3-[(dipropylamino)methyl] are well-documented. It is a yellowish crystalline solid with a melting point around 120°C and a boiling point above 250°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. Its stability under various conditions has been studied extensively, showing that it is stable under normal storage conditions but may undergo decomposition under harsh thermal or oxidative conditions.

In terms of applications, Benzenethiol, 3-[(dipropylamino)methyl] has found use in several areas. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptors. Recent studies have highlighted its potential as a building block for designing molecules with anti-inflammatory and antioxidant properties. Additionally, in materials science, this compound has been explored for its role in creating advanced materials such as conductive polymers and hybrid nanoparticles.

The latest research on Benzenethiol, 3-[(dipropylamino)methyl] has focused on its electronic properties and reactivity. Computational studies have provided insights into its molecular orbitals and electron distribution, which are crucial for understanding its reactivity in various chemical transformations. Experimental work has confirmed these theoretical findings, demonstrating that the compound can act as both a nucleophile and an electrophile depending on the reaction conditions.

In conclusion, Benzenethiol, 3-[(dipropylamino)methyl], with its unique structure and versatile properties, continues to be a focal point in chemical research. Its potential applications span across multiple disciplines, from drug discovery to materials development. As research progresses, new insights into its chemistry and functionality are expected to further expand its utility in both academic and industrial settings.